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Compound of Interest |

Compound Name: 2,5-Dimethyl Celecoxib-d4
CAS No.: 1346603-87-9
Cat. No.: B585394
. J

Executive Summary & Immediate Action Plan

2,5-Dimethyl Celecoxib-d4 is a stable isotope-labeled internal standard used primarily in LC-
MS/MS quantification.[1][2] While it is a structural analog of the NSAID Celecoxib, it possesses
distinct biological activity (hon-COX-2 inhibiting) and potent off-target effects (Wnt/

-catenin pathway suppression).[1]

Critical Disposal Directive:

 NEVER dispose of this compound down the drain. It is classified as Toxic to Aquatic Life with
long-lasting effects.[1][3]

 NEVER treat as radioactive waste.[1] The deuterium label (

H) is a stable isotope.[1][4][5]

o ALWAYS segregate as High-Potency Pharmaceutical Waste destined for high-temperature
incineration.[1]

Chemical Profile & Hazard Identification

To handle this compound safely, one must understand that its "safety" profile differs from
standard laboratory reagents.[1] It is not merely a chemical building block; it is a bioactive
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pharmacological agent.[1]

The "Scientist's Context": Why Specific Disposal
Matters

Unlike generic organic waste, 2,5-Dimethyl Celecoxib (DMC) targets the TCF7L2 transcription
factor and downregulates survivin, a protein that inhibits apoptosis.[1] Even though it lacks the
COX-2 inhibition of its parent compound, its ability to alter cell survival mechanisms means it
must be destroyed completely to prevent environmental bioaccumulation.[1]

GHS Hazard Classification[1][4]

» Signal Word:DANGER
e Health Hazards:
o Reproductive Toxicity (Category 1B): May damage fertility or the unborn child.[1][3]

o STOT-RE (Category 2): Specific Target Organ Toxicity (Repeated Exposure) —
Cardiovascular/Gastrointestinal.[1]

e Environmental Hazards:

o Agquatic Chronic (Category 2): Toxic to aquatic life with long-lasting effects.[1][3]

Property Specification Operational Implication

Use this for waste manifesting.

CAS No. 1346603-87-9 (labeled) 0]
) Heavy molecule; non-volatile.
Molecular Weight ~385.4 g/mol 1]
B L Waste streams must be
Solubility DMSO, Methanol, Acetonitrile ] ]
organic solvent compatible.[1]
Deuterium ( Stable. Do NOT use
Isotope radioactive waste streams.[1]
H) [5]
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Waste Segregation & Disposal Workflows

Effective disposal relies on a "Self-Validating System"—a workflow where the failure of one
step (e.g., a spill) is contained by the next (secondary containment).[1]

The Decision Matrix (Visualized)

The following diagram outlines the logical flow for categorizing waste containing 2,5-Dimethyl
Celecoxib-d4.
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Figure 1. Waste segregation logic flow.[1] Note that all paths ultimately lead to incineration to
ensure destruction of the bioactive pharmacophore.
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Detailed Protocols
Protocol A: Solid Waste (Vials, PPE, Consumables)[1]

o Applicability: Empty stock vials, contaminated gloves, syringe filters, weighing boats.[1]

e Procedure:

o

Triple Rinse: If the vial contained liquid, triple rinse with Methanol into the Liquid Waste
container (see Protocol B).[1]

o

Deface Labels: Black out the chemical name/structure to prevent misuse or

misidentification downstream.

o

Containment: Place items in a distinct "Solid Pharmaceutical Waste" bag (often blue or
black, depending on facility rules), not the general trash.

o

Seal: Double bag if there is any risk of particulate leakage.[1]

Protocol B: Liquid Waste (Stock Solutions & HPLC Waste)
o Applicability: Expired stock solutions (DMSO/MeOH), LC-MS effluent.[1]

o Causality: We segregate based on solvent compatibility, not just the solute.
e Procedure:
o lIdentify the Solvent:
» [f dissolved in Dichloromethane (DCM)

Halogenated Waste.[1]

» [f dissolved in Methanol/DMSO/Acetonitrile
Non-Halogenated Organic Waste.[1]

o Labeling: The waste tag must explicitly list "2,5-Dimethyl Celecoxib-d4" and "Toxic to
Aquatic Life."[1]
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o Volume Limit: Do not fill waste containers >90% to allow for thermal expansion.

Decontamination Procedures

When moving from handling the pure reference standard to general lab work, decontamination
is vital to prevent "carryover" in analytical data and cross-contamination of surfaces.

Glassware & Surfaces

Because 2,5-Dimethyl Celecoxib is lipophilic (LogP > 3), water alone is ineffective.[1]

Solvent Wash: Rinse glassware/surfaces with Methanol or Acetone first.[1] This solvates the
compound.[1]

e Soap & Water: Follow with a detergent wash (Alconox or similar) and warm water.[1]
o Final Rinse: Distilled/Deionized water.

 Verification: For critical LC-MS applications, run a solvent blank after cleaning to verify no
signal at the specific MRM transition for the -d4 isotope.[1]

Regulatory Compliance (US Focus)

While this guide provides operational safety, it must be grounded in regulatory frameworks.[1]

[6]
o RCRA Status (EPA):
o 2,5-Dimethyl Celecoxib is not explicitly P-listed or U-listed (40 CFR 261.33).[1]

o However, due to its toxicity profile, it must be managed as Hazardous Waste based on
generator knowledge of its bioactive properties [1].

e Sewage Disposal:

o Strictly prohibited under the Clean Water Act (CWA) for toxic pollutants.[1] The compound
is an environmental toxin [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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